Cas no 2228556-21-4 (4-(4-fluoro-1H-indol-3-yl)-1,3-oxazolidin-2-one)

• Product Name: 4-(4-fluoro-1H-indol-3-yl)-1,3-oxazolidin-2-one
• CAS No: 2228556-21-4
• MF: C₁₁H₉FN₂O₂
• MW: 220.199765920639
• CID: 5865991
• PubChem ID: 165712612
• Update Time: 2025-10-30

4-(4-fluoro-1H-indol-3-yl)-1,3-oxazolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(4-fluoro-1H-indol-3-yl)-1,3-oxazolidin-2-one
• EN300-1726561
• 2228556-21-4

• Inchi： 1S/C11H9FN2O2/c12-7-2-1-3-8-10(7)6(4-13-8)9-5-16-11(15)14-9/h1-4,9,13H,5H2,(H,14,15)
• InChI Key： YXXBRRBNSMJWBD-UHFFFAOYSA-N
• SMILES： FC1=CC=CC2=C1C(=CN2)C1COC(N1)=O

Computed Properties

• Exact Mass: 220.06480570g/mol
• Monoisotopic Mass: 220.06480570g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 54.1Ų

Additional information on 4-(4-fluoro-1H-indol-3-yl)-1,3-oxazolidin-2-one

Comprehensive Overview of 4-(4-fluoro-1H-indol-3-yl)-1,3-oxazolidin-2-one (CAS No. 2228556-21-4)

The compound 4-(4-fluoro-1H-indol-3-yl)-1,3-oxazolidin-2-one (CAS No. 2228556-21-4) is a structurally unique molecule that has garnered significant attention in pharmaceutical and biochemical research. Its distinct combination of an indole core and an oxazolidinone moiety makes it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a modulator of biological pathways, given its fluorinated indole structure, which often enhances bioavailability and metabolic stability.

In recent years, the demand for fluorinated heterocycles like 4-(4-fluoro-1H-indol-3-yl)-1,3-oxazolidin-2-one has surged due to their relevance in drug discovery. The fluoroindole segment is known to improve binding affinity to target proteins, while the oxazolidinone ring contributes to its pharmacokinetic properties. This dual functionality positions the compound as a valuable scaffold for designing novel small-molecule inhibitors or enzyme modulators. A growing body of literature highlights its potential in addressing unmet medical needs, particularly in neurology and oncology.

From a synthetic chemistry perspective, the preparation of CAS No. 2228556-21-4 involves multi-step organic transformations, often starting from 4-fluoroindole derivatives. Key challenges include optimizing the yield of the oxazolidinone ring formation and ensuring regioselectivity during functionalization. Advanced techniques such as microwave-assisted synthesis and catalyzed cyclization have been explored to enhance efficiency. These methodologies align with the broader trend toward sustainable and high-throughput synthesis in modern laboratories.

The pharmacological profile of 4-(4-fluoro-1H-indol-3-yl)-1,3-oxazolidin-2-one is another area of active investigation. Preliminary studies suggest its interaction with serotonin receptors and kinase enzymes, which could explain its potential applications in mood disorders or proliferative diseases. However, detailed mechanistic studies and in vivo evaluations are still underway. This aligns with the increasing focus on precision medicine and targeted therapies, where compounds with well-defined mechanisms are highly sought after.

In the context of AI-driven drug discovery, CAS No. 2228556-21-4 has been flagged as a high-priority molecule due to its structural novelty. Computational models predict favorable ADMET properties (absorption, distribution, metabolism, excretion, and toxicity), making it a viable lead compound. Researchers are also leveraging machine learning to identify analogs with improved efficacy, reflecting the intersection of chemistry and artificial intelligence in accelerating drug development.

Environmental and regulatory considerations for 4-(4-fluoro-1H-indol-3-yl)-1,3-oxazolidin-2-one are equally critical. As with many fluorinated pharmaceuticals, its persistence in ecosystems must be evaluated to ensure compliance with green chemistry principles. Regulatory agencies emphasize the need for thorough ecotoxicological assessments, especially given the rising scrutiny of PFAS-related compounds. This underscores the importance of balancing innovation with environmental stewardship.

Looking ahead, the versatility of 4-(4-fluoro-1H-indol-3-yl)-1,3-oxazolidin-2-one opens doors for interdisciplinary collaborations. Whether in medicinal chemistry, material science, or biotechnology, its applications are bound to expand. For stakeholders tracking emerging bioactive molecules, this compound represents a compelling case study in the convergence of synthetic expertise and therapeutic potential.